Cas no 1480227-97-1 (2-(3-bromo-2-methylpropyl)-1,3,5-trimethylbenzene)

• Product Name: 2-(3-bromo-2-methylpropyl)-1,3,5-trimethylbenzene
• CAS No: 1480227-97-1
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 5830610
• PubChem ID: 66048745
• Update Time: 2025-08-05

2-(3-bromo-2-methylpropyl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylpropyl)-1,3,5-trimethylbenzene
• AKOS015391290
• EN300-1911017
• 1480227-97-1

• Inchi： 1S/C13H19Br/c1-9-5-11(3)13(12(4)6-9)7-10(2)8-14/h5-6,10H,7-8H2,1-4H3
• InChI Key： VWTIRSBMSFKDMX-UHFFFAOYSA-N
• SMILES： BrCC(C)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 254.06701g/mol
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-bromo-2-methylpropyl)-1,3,5-trimethylbenzene

2-(3-Bromo-2-Methylpropyl)-1,3,5-Trimethylbenzene: A Comprehensive Overview

2-(3-Bromo-2-Methylpropyl)-1,3,5-trimethylbenzene, also known by its CAS registry number 1480227-97-1, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound belongs to the class of aromatic hydrocarbons with substituents, making it a valuable subject for both academic research and industrial applications. The molecule consists of a benzene ring substituted with three methyl groups at positions 1, 3, and 5, and a bromoalkyl group at position 2. The bromoalkyl group is specifically a 3-bromo-2-methylpropyl chain, which adds complexity to the molecule's structure and potentially influences its chemical reactivity and physical properties.

The synthesis of 2-(3-Bromo-2-Methylpropyl)-1,3,5-trimethylbenzene typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by bromination or substitution reactions. The presence of multiple methyl groups on the benzene ring suggests that steric effects play a significant role in determining the reactivity and stability of the compound. Recent studies have explored the use of transition metal catalysts to improve the efficiency and selectivity of these synthesis pathways, particularly in the context of green chemistry principles.

One of the most notable applications of this compound lies in its potential as a precursor for more complex organic molecules. For instance, the bromine atom in the side chain can act as a leaving group in nucleophilic substitution reactions, enabling the introduction of various functional groups. This versatility makes 2-(3-Bromo-2-Methylpropyl)-1,3,5-trimethylbenzene a valuable intermediate in drug discovery and materials science. Researchers have recently investigated its use in synthesizing biologically active compounds with potential anticancer properties.

In terms of physical properties, 1480227-97-1 exhibits a melting point and boiling point that are typical for such aromatic compounds. Its solubility in organic solvents is relatively high due to the hydrophobic nature of its substituents. However, its exact physicochemical properties can vary depending on the purity and method of synthesis. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have allowed for more precise characterization of this compound.

The environmental impact and toxicity profile of 2-(3-Bromo-2-Methylpropyl)-1,3,5-trimethylbenzene are areas of growing interest. While it is not classified as a hazardous substance under current regulations, its persistence in the environment and potential bioaccumulation need further investigation. Studies are underway to assess its degradation pathways under various environmental conditions and to evaluate its potential risks to aquatic life.

From an industrial perspective, 1480227-97-1 is increasingly being considered for use in advanced materials such as polymers and coatings due to its unique structural features. Its ability to undergo various chemical transformations without compromising the aromatic ring's stability makes it an attractive candidate for high-performance materials development.

In conclusion, 2-(3-Bromo-2-Methylpropyl)-1,3,5-trimethylbenzene (CAS No: 1480227-97-1) is a multifaceted organic compound with promising applications across diverse fields. Ongoing research continues to uncover new insights into its synthesis methods, chemical reactivity, and practical uses. As our understanding of this compound deepens, it is expected to play an even more significant role in both academic research and industrial innovation.